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Compound of Interest

Compound Name:
N-(2-Mercapto-1-oxopropyl)-L-

valine

Cat. No.: B132363 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and a proposed synthetic route for N-(2-Mercapto-1-oxopropyl)-L-valine. Due to the limited

availability of direct experimental data in peer-reviewed literature, this guide combines

established chemical principles with data for analogous compounds to offer a scientifically

grounded resource.

Chemical Structure and Properties
N-(2-Mercapto-1-oxopropyl)-L-valine is a derivative of the amino acid L-valine, featuring a 2-

mercapto-1-oxopropyl group attached to the amino nitrogen. The presence of a reactive thiol

group makes this compound an interesting candidate for various applications, including as a

potential antioxidant or for conjugation to other molecules.

Below is a summary of its key chemical properties:
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Property Value Source

IUPAC Name

(2S)-3-methyl-2-(2-

sulfanylpropanoylamino)butan

oic acid

[1]

Molecular Formula C8H15NO3S [1]

Molecular Weight 205.28 g/mol [1]

CAS Number 1313496-16-0 [1]

Canonical SMILES
CC(C)C(C(=O)O)NC(=O)C(C)

S

InChI Key
LPQVCURJKWLHLV-

GDVGLLTNSA-N
[1]

XLogP3 0.6 [1]

Hydrogen Bond Donor Count 3 [1]

Hydrogen Bond Acceptor

Count
4 [1]

Rotatable Bond Count 4 [1]

Structural Diagram:
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Step 1: Thiol Protection

Step 2: Amide Coupling

Step 3: Deprotection

2-Mercaptopropanoic acid S-acetyl-2-mercaptopropanoic acid Acetylation 

Acetyl chloride, Pyridine

N-(S-acetyl-2-mercaptopropanoyl)-L-valine

 Amidation 

L-Valine

EDC, HOBt, DIPEA

N-(2-Mercapto-1-oxopropyl)-L-valine

 Deacetylation 

Sodium methoxide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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